Cas no 175202-55-8 (H2DMTDC)

• Product Name: H2DMTDC
• CAS No: 175202-55-8
• MF: C₁₀H₈O₄S₂
• MW: 256.298120498657
• MDL: MFCD00067989
• CID: 135836
• PubChem ID: 2778763
• Update Time: 2025-04-19

H2DMTDC Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethylthieno[2,3-b]thiophene-2,5-dicarboxylic acid
• 3,4-DIMETHYLTHIENO(2,3-B)THIOPHENE-2,5-DICARBOXYLIC ACID
• Thieno[2,3-b]thiophene-2,5-dicarboxylicacid, 3,4-dimethyl-
• 3,4-dimethylthiopheno[2,3-b]thiophene-2,5-dicarboxylic acid
• BUTTPARK 37\11-69
• 3,4-Dimethylthieno(2,3-b)thiophene-2,5-
• 3,4-Dimethylthieno[2,3-b]thiophene-2,5-dicarboxylicacid
• Thieno[2,3-b]thiophene-2,5-dicarboxylic acid, 3,4-dimethyl-
• Maybridge1_004740
• HMS554P10
• C10H8O4S2
• SBB101741
• OR25290
• H2DMTDC
• MFCD00067989
• J-511224
• SCHEMBL2804151
• CCG-254015
• FT-0614386
• Thieno[2,3-b]thiophene-2,5-dicarboxylicacid,3,4-dimethyl-
• AKOS015911638
• DTXSID10381115
• YSWG161
• CS-0153623
• A811843
• D81895
• 3,4-dimethylthieno [2,3-b]thiophene-2,5-dicarboxylic acid
• 175202-55-8
• dimethylthieno[2,3-b]thiophene-2,5-dicarboxylic acid
• AS-70763
• DB-044084

• MDL： MFCD00067989
• Inchi： 1S/C10H8O4S2/c1-3-5-4(2)7(9(13)14)16-10(5)15-6(3)8(11)12/h1-2H3,(H,11,12)(H,13,14)
• InChI Key： JARLNIWLMPUVAR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)C2=C1SC(C(=O)O)=C2C

Computed Properties

• Exact Mass: 255.98600
• Monoisotopic Mass: 255.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 131

Experimental Properties

• Color/Form: Not determined
• Density: 1.600
• Melting Point: >360°C
• Boiling Point: 538.0±45.0 °C at 760 mmHg
• Flash Point: 279.2±28.7 °C
• Refractive Index: 1.736
• PSA: 131.08000
• LogP: 2.97600
• Solubility: Not determined
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

H2DMTDC Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)